6-[3-(2,2-difluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanoylamino]hexylazanium;chloride

Specification

• Molecular Formula: C22H28BClF2N4OS
• Molecular Weight: 480.8 g/mol
• IUPAC Name: 6-[3-(2,2-difluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanoylamino]hexylazanium;chloride
• Standard InChI: InChI=1S/C22H27BF2N4OS.ClH/c24-23(25)28-17(10-12-22(30)27-14-4-2-1-3-13-26)7-8-18(28)16-19-9-11-20(29(19)23)21-6-5-15-31-21;/h5-9,11,15-16H,1-4,10,12-14,26H2,(H,27,30);1H
• Standard InChI Key: MMOJMTDAFSMAIK-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=CC=C2CCC(=O)NCCCCCC[NH3+])C=C3[N+]1=C(C=C3)C4=CC=CS4)(F)F.[Cl-]

Introduction

The compound 6-[3-(2,2-difluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanoylamino]hexylazanium;chloride is a complex organic molecule characterized by its intricate structure and diverse functional groups. It belongs to the class of boron-containing organic molecules, which are of significant interest in medicinal chemistry and materials science due to their unique electronic properties and potential biological activities.

Synthesis Methods

The synthesis of this compound typically involves multi-step synthetic routes that require careful control of reaction conditions to ensure high yields and purity of the final product. While specific synthesis methods are not detailed, advanced synthetic techniques in organic chemistry are necessary to achieve the desired structure.

Comparison with Similar Compounds

Compound	Key Features	Potential Applications
6-[3-(2,2-difluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanoylamino]hexylazanium;chloride	Boron-containing, difluorinated thiophene, complex electronic properties	Medicinal chemistry, materials science
3-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoic acid	Difluorinated thiophene, potential bioactivity enhancement	Pharmaceuticals, agrochemicals